Cas no 1255146-89-4 (3-(2,3,5,6-Tetrahydroimidazo2,1-b1,3thiazol-6-yl)propanoic acid)

• Product Name: 3-(2,3,5,6-Tetrahydroimidazo2,1-b1,3thiazol-6-yl)propanoic acid
• CAS No: 1255146-89-4
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 4691388
• Update Time: 2025-06-16

3-(2,3,5,6-Tetrahydroimidazo2,1-b1,3thiazol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid
• 3-(2,3,5,6-Tetrahydroimidazo[2,1-b]thiazol-6-yl)propanoic acid
• FCH1362822
• T4204
• 3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}propanoic acid
• 3-(2,3,5,6-Tetrahydroimidazo2,1-b1,3thiazol-6-yl)propanoic acid

• Inchi： 1S/C8H12N2O2S/c11-7(12)2-1-6-5-10-3-4-13-8(10)9-6/h6H,1-5H2,(H,11,12)
• InChI Key： QKWSEWAHYIEGGG-UHFFFAOYSA-N
• SMILES： S1CCN2C1=NC(CCC(=O)O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 0
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 3-(2,3,5,6-Tetrahydroimidazo2,1-b1,3thiazol-6-yl)propanoic acid

Introduction to 3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid (CAS No. 1255146-89-4)

3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1255146-89-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazo[2,1-b][1,3]thiazole scaffold, a heterocyclic structure known for its broad biological activity and utility in medicinal chemistry. The presence of a propanoic acid side chain further enhances its potential for functionalization and interaction with biological targets.

The imidazo[2,1-b][1,3]thiazole core is a privileged scaffold in drug discovery due to its ability to modulate various biological pathways. This particular derivative has been studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. Recent advancements in computational chemistry and high-throughput screening have highlighted the scaffold's potential as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid is its structural versatility. The compound can be further modified to explore different pharmacophoric regions, allowing researchers to fine-tune its biological activity. For instance, modifications at the propanoic acid moiety could enhance solubility or improve metabolic stability, while alterations within the imidazo[2,1-b][1,3]thiazole ring could fine-tune binding affinity to specific protein targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit dual functionality. 3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid exemplifies this trend by combining an imidazo[2,1-b][1,3]thiazole core with a propanoic acid side chain. Such structural features often lead to compounds with enhanced bioavailability and reduced off-target effects. Moreover, the compound's ability to engage multiple binding sites simultaneously makes it an attractive candidate for developing multitargeted therapeutics.

The synthesis of 3-(2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the imidazo[2,1-b][1,3]thiazole ring typically involves cyclization reactions between appropriate precursors under inert conditions. Subsequent functionalization at the propanoic acid moiety further refines the compound's structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a biological perspective, 1255146-89-4 has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in inflammatory responses. The imidazo[2,1-b][1,3]thiazole scaffold is known to interact with receptors and enzymes involved in immune modulation. By leveraging this scaffold, 1255146-89-4 may serve as a starting point for developing treatments for chronic inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease.

Additionally, 1255146-89-4 has been investigated for its potential antimicrobial properties. The growing threat of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Heterocyclic compounds like imidazo[2; 1; b]- [13]- thiazole derivatives have demonstrated efficacy against Gram-positive and Gram-negative bacteria as well as fungi. The structural features of 1255146_89_4 may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The pharmacokinetic profile of 1255146_89_4 is another critical area of investigation. Factors such as solubility bioavailability metabolic stability and excretion routes play a significant role in determining a drug's clinical efficacy. Computational modeling techniques have been employed to predict how modifications to the propanoic acid side chain could influence these parameters. Such simulations help guide medicinal chemists in optimizing lead compounds before moving into costly preclinical testing.

In conclusion, 1255146_89_4 represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics with broad biological activity . Its combination of an imidazo-[21b]- [13]- thiazole core and propanoic acid side chain offers numerous opportunities for further exploration . As research continues into this compound , it may emerge as a valuable tool for addressing unmet medical needs across multiple therapeutic areas .